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Compound of Interest

Compound Name: Propyl chloroformate

Cat. No.: B048039

Propyl Chloroformate: A Technical Overview

Propyl chloroformate is a chemical compound used in various laboratory and industrial
applications, primarily as a reagent in organic synthesis. This document provides a concise
technical summary of its core physicochemical properties for researchers, scientists, and drug
development professionals.

Physicochemical Properties

The fundamental properties of propyl chloroformate are summarized in the table below,
providing a clear reference for its use in experimental design and execution.
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Property Value

Molecular Formula C4H7CIO2[1][2][3][4]
Molecular Weight 122.55 g/mol [1][2][3][4]
Appearance Colorless to yellow liquid[3]
Odor Pungent, offensive[3]
Density 1.09 g/mL at 25 °C[4]
Boiling Point 105-106 °C[4]

Melting Point -70 °C[3]

Flash Point 16 °C/ 60.8 °F[3]

Refractive Index

n20/D 1.404[4]

Vapor Pressure

0.87 psi at 20 °C

Structural Information

The chemical structure of propyl chloroformate is fundamental to understanding its reactivity
and function as a derivatizing agent.

e Linear Formula: CICO2CH2CH2CHs
e SMILES String: CCCOC(CI)=0
e InChl Key: QQKDTTWZXHEGAQ-UHFFFAOY SA-N|[2]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the compound's name and its
various chemical identifiers.
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Propyl Chloroformate Identifiers

Molecular Formula defines the Chemical Structure

is represented by C4H7CIO2 (Linear, SMILES, InChl)

Propyl Chloroformate has a Molecular Weight
o 122.55

CAS Number
109-61-5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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